Cas no 1803626-02-9 (3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1803626-02-9
• MF: C₇H₄F₃N₃O₃S
• MW: 267.185170173645
• CID: 4801472
• Update Time: 2025-06-12

3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H4F3N3O3S/c8-7(9,10)16-5-2-1-4(3-11)6(13-5)17(12,14)15/h1-2H,(H2,12,14,15)
• InChI Key： NXMBIPNOUNRKTE-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC=C(N=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 1
• Topological Polar Surface Area: 114

Additional information on 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803626-02-9)

3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1803626-02-9, belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and synthetic utility. The presence of both cyano and trifluoromethoxy functional groups, along with a sulfonamide moiety, contributes to its complex reactivity and potential applications in medicinal chemistry.

The structural framework of 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide encompasses a pyridine core substituted at the 3-position with a cyano group (-CN), at the 6-position with a trifluoromethoxy group (-OCHF₃), and at the 2-position with a sulfonamide group (-SO₂NH₂). This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel compounds with enhanced binding affinity and selectivity. The cyano group, known for its strong electron-withdrawing effect, can modulate the reactivity of the pyridine ring, while the trifluoromethoxy group introduces lipophilicity and metabolic stability. The sulfonamide moiety, on the other hand, is a common pharmacophore that enhances water solubility and bioavailability.

In recent years, 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide has been explored in various research settings, particularly in the development of small-molecule inhibitors targeting key biological pathways. Its structural features make it an attractive candidate for modulating enzymes involved in inflammation, cancer, and infectious diseases. For instance, studies have demonstrated its potential as a scaffold for inhibiting Janus kinases (JAKs), which play a crucial role in immune regulation and are implicated in several autoimmune disorders. The trifluoromethoxy group, in particular, has been shown to improve binding interactions by enhancing hydrophobic interactions with target proteins.

Moreover, the compound’s sulfonamide functionality has been leveraged in designing kinase inhibitors due to its ability to form hydrogen bonds with key residues in the active site of enzymes. This has led to several high-throughput screening campaigns aimed at identifying derivatives with improved pharmacokinetic profiles. Researchers have also investigated its potential as an intermediate in synthesizing more complex molecules with tailored biological activities. The cyano group provides a versatile handle for further functionalization via nucleophilic addition or condensation reactions, allowing chemists to explore diverse chemical space.

The synthesis of 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the cyano and trifluoromethoxy groups. The introduction of the sulfonamide moiety is commonly achieved through reaction with sulfonyl chlorides or sulfonyl azides in the presence of appropriate bases. These synthetic strategies highlight the compound’s accessibility while maintaining high yields and purity levels suitable for downstream applications.

From a computational chemistry perspective, 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide has been subjected to molecular docking studies to evaluate its binding affinity to various protein targets. These studies have provided insights into how structural modifications can optimize interactions with biological macromolecules. For example, computational modeling has suggested that fine-tuning the electronic properties of the pyridine ring through substituent effects can significantly enhance binding efficacy. Such findings are crucial for guiding experimental efforts aimed at developing lead compounds for drug discovery.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for herbicides or pesticides. The combination of electron-withdrawing groups like the cyano and trifluoromethoxy moieties can enhance photostability and soil persistence, making it an attractive candidate for field applications. Additionally, its sulfonamide functionality contributes to systemic movement within plants, which is desirable for broad-spectrum pest control. Ongoing research is focused on optimizing synthetic routes to reduce costs and environmental impact while maintaining efficacy.

Evaluation of 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide in preclinical models has provided preliminary evidence of its biological activity. In vitro assays have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Furthermore, cell-based assays have shown potential antiproliferative effects against certain cancer cell lines, suggesting its utility as an anticancer agent. These findings underscore the compound’s promise as a therapeutic molecule but also highlight the need for further investigation into its mechanism of action and potential side effects.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility, permeability, and metabolic stability. In this context, 3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide presents both opportunities and challenges. While its sulfonamide group enhances water solubility, the presence of multiple heteroatoms may pose challenges during formulation and metabolic clearance. Addressing these issues requires careful consideration during lead optimization stages, including exploring prodrugs or analogs with improved pharmacokinetic profiles.

In conclusion,3-Cyano-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803626-02-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies while providing opportunities for modulating key biological pathways. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable building block in drug discovery efforts.